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Compound of Interest

Compound Name: 2-Morpholin-4-YL-2-oxoethanol

Cat. No.: B118212

An In-depth Technical Guide to 2-Morpholin-4-yl-
ethanol

Abstract: This technical guide provides a comprehensive overview of 2-morpholin-4-yl-ethanol
(CAS No. 622-40-2), a versatile morpholine derivative. It is intended for researchers, scientists,
and professionals in drug development. This document details the compound's chemical
structure, physicochemical properties, synthesis, and significant applications, with a particular
focus on its role as a key intermediate in the synthesis of several pharmaceutical agents.
Notably, this guide includes detailed experimental protocols and explores the compound's
biological activities, including its documented ability to induce DNA repair.

Introduction

2-Morpholin-4-yl-ethanol, also known as N-(2-hydroxyethyl)morpholine, is a significant
chemical intermediate in the pharmaceutical and chemical industries. Its bifunctional nature,
containing both a tertiary amine and a primary alcohol, allows it to serve as a versatile building
block in the synthesis of more complex molecules. While the user's initial query mentioned "2-
Morpholin-4-YL-2-oxoethanol," extensive database searches indicate that "2-morpholin-4-yl-
ethanol" is the more common and well-documented compound, and as such, is the focus of
this guide. This compound is notably used in the preparation of ester prodrugs, such as
mycophenolate mofetil, to enhance the bioavailability of active pharmaceutical ingredients
(APIs).[1]
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Chemical Structure and Identification

The chemical identity of 2-morpholin-4-yl-ethanol is well-established, with a unique CAS
number and a defined molecular structure.

e CAS Number: 622-40-2[2]
e Molecular Formula: CeH13NO2[2]
e |[UPAC Name: 2-morpholin-4-ylethanol[2]

e Synonyms: 4-(2-Hydroxyethyl)morpholine, N-(2-Hydroxyethyl)morpholine, 4-
Morpholineethanol[3]

Structure:

Chemical Structure of 2-Morpholin-4-yl-ethanol

Figure 1. 2D Structure of 2-Morpholin-4-yl-ethanol

HO-CH2-CHa-

Click to download full resolution via product page
A simplified representation of the chemical structure.

Physicochemical Properties

The physical and chemical properties of 2-morpholin-4-yl-ethanol are summarized in the table
below, providing essential data for its handling, storage, and use in experimental settings.
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Property Value Reference(s)
Molecular Weight 131.17 g/mol [2]
Appearance Colorless to pale yellow liquid [4]
Boiling Point 223-225 °C [5]
Melting Point -1°C [5]
Density 1.08 g/mL [5]
Refractive Index 1.4775 [5]
Solubility Miscible with water [6]

Synthesis and Manufacturing

2-Morpholin-4-yl-ethanol is primarily synthesized through the reaction of morpholine with
ethylene oxide. An alternative patented method involves the intramolecular cyclic dehydration
of triethanolamine.

Experimental Protocol: Synthesis from Triethanolamine

This protocol is based on a patented method for the selective production of N-(2-
hydroxyethyl)morpholine.[1]

Obijective: To synthesize N-(2-hydroxyethyl)morpholine via the cyclic dehydration of
triethanolamine.

Materials:

Triethanolamine

Silica-alumina catalyst (5-50% aluminum content)

Autoclave or a similar high-pressure reactor

Fractional distillation apparatus

Procedure:
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o Charge the autoclave with triethanolamine and a catalytically effective amount of the silica-
alumina catalyst.

o Seal the reactor and heat the mixture to a temperature between 200°C and 260°C to
maintain the reaction in the liquid phase.

e Maintain the reaction under pressure for a sufficient duration to achieve the desired
conversion. The reaction progress can be monitored by techniques such as gas
chromatography.

» After the reaction is complete, cool the autoclave to room temperature and carefully vent any
excess pressure.

o Recover the contents of the autoclave.
o Separate the product from the catalyst by filtration.
» Purify the crude N-(2-hydroxyethyl)morpholine by fractional distillation.

Applications in Drug Development

2-Morpholin-4-yl-ethanol is a crucial intermediate in the synthesis of several commercially
available drugs. Its primary function is to form an ester linkage with a carboxylic acid-containing
API, thereby creating a prodrug with improved pharmacokinetic properties.

Synthesis of Mycophenolate Mofetil

Mycophenolate mofetil is an immunosuppressant drug used to prevent organ transplant
rejection.[1] It is the 2-morpholinoethyl ester of mycophenolic acid. Several patented methods
describe its synthesis from mycophenolic acid and 2-morpholin-4-yl-ethanol.

Reaction Scheme:
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Synthesis of Mycophenolate Mofetil

. . . Acid Catalyst / . .
Mycophenolic Acid 2-Morpholin-4-yl-ethanol Transesterification Catalyst Figure 2. Reaction scheme for Mycophenolate Mofetil synthesis.
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A high-level overview of the synthesis of Mycophenolate Mofetil.
Experimental Protocol: Synthesis of Mycophenolate

Mofetil via Transesterification

The following is a generalized protocol based on patented literature for the synthesis of
mycophenolate mofetil.[7][8]

Objective: To synthesize mycophenolate mofetil by reacting an alkyl ester of mycophenolic acid
with 2-morpholin-4-yl-ethanol.

Materials:

Alkyl ester of mycophenolic acid (e.g., methyl mycophenolate)

2-(4-morpholinyl)ethanol

Catalyst (e.qg., zinc salt, calcium salt, or dibutyltin oxide)

A nonprotic solvent (e.g., toluene, xylene) (optional)

Reaction vessel equipped with a stirrer, condenser, and temperature control
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 Purification apparatus (e.g., for crystallization or chromatography)
Procedure:

o Charge the reaction vessel with the alkyl ester of mycophenolic acid, 2-(4-
morpholinyl)ethanol, and the catalyst. A solvent can be used if necessary.

» Heat the reaction mixture to a temperature between 70°C and 160°C.

 Stir the mixture at the elevated temperature for a period sufficient to complete the reaction,
which can be monitored by techniques like HPLC.

o Upon completion, cool the reaction mixture.
« If a solvent was used, it may be removed under reduced pressure.

e The crude mycophenolate mofetil is then isolated. This may involve precipitation by the
addition of a non-solvent or extraction.

» Purify the crude product, typically by recrystallization from a suitable solvent, to obtain
mycophenolate mofetil of pharmaceutical-grade purity.

Biological Activity: DNA Repair

A significant and intriguing biological activity of 2-morpholin-4-yl-ethanol is its ability to induce
DNA repair. A study using the rat hepatocyte primary culture/DNA repair test demonstrated that
N-hydroxyethylmorpholine induces DNA repair.[9] This suggests a potential genoprotective
effect of the molecule.

DNA Repair Pathways: A General Overview

While the specific mechanism by which 2-morpholin-4-yl-ethanol induces DNA repair has not
been fully elucidated, it is likely to involve one of the cell's established DNA repair pathways.
The major pathways include Base Excision Repair (BER), Nucleotide Excision Repair (NER),
Mismatch Repair (MMR), and Double-Strand Break Repair (which includes Homologous
Recombination and Non-Homologous End Joining).[10]
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Generalized DNA Repair Pathway (Base Excision Repair)

DNA Damage

(e.g., base modification) Figure 3. A simplified diagram of the Base Excision Repair pathway.
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A representative diagram of a key DNA repair mechanism.

Further research is required to pinpoint the exact point of interaction of 2-morpholin-4-yl-
ethanol within these complex pathways.

Safety and Handling
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2-Morpholin-4-yl-ethanol is considered a hazardous substance and should be handled with
appropriate safety precautions. It is irritating to the respiratory system and skin and poses a risk
of serious eye damage.[9] It may also cause skin sensitization. When handling this compound,
personal protective equipment, including safety glasses with side shields or chemical goggles,
and chemical-resistant gloves, should be worn. Work should be conducted in a well-ventilated
area.

Conclusion

2-Morpholin-4-yl-ethanol is a chemical of significant interest to the pharmaceutical and
chemical industries. Its utility as a key intermediate in the synthesis of important drugs like
mycophenolate mofetil is well-established. Furthermore, its documented ability to induce DNA
repair opens up new avenues for research into its potential therapeutic applications. This
technical guide provides a solid foundation of its chemical properties, synthesis, and
applications for researchers and drug development professionals. Further investigation into its
biological mechanisms of action is warranted to fully exploit the potential of this versatile
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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